Cas no 207300-85-4 (Guanosine 5'-triphosphate trisodium salt hydrate)

• Product Name: Guanosine 5'-triphosphate trisodium salt hydrate
• CAS No: 207300-85-4
• MF: C₁₀H₁₉N₅NaO₁₅P₃
• MW: 565.193415880203
• CID: 4635988
• PubChem ID: 155289790
• Update Time: 2025-06-26

Guanosine 5'-triphosphate trisodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• Guanosine 5'-triphosphate trisodium salt hydrate
• 5'-GTP trisodium salt hydrate
• 5'-GTP trisodium salt hydrate (Synonyms: Guanosine 5'-triphosphate trisodium salt hydrate)
• 5'-GTP trisodium salt hydrate (Guanosine 5'-triphosphate trisodium salt hydrate)
• ((2R,3S,4R,5R)-5-(2-Amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate, sodium salt xhydrate
• 207300-85-4
• 36051-31-7
• sodium triphosphate, guanosine hydrate

• Inchi： 1S/C10H16N5O14P3.Na.H2O.H/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);;1H2;/t3-,5-,6-,9-;;;/m1.../s1
• InChI Key： OQHLBZUMIQSKNM-CYCLDIHTSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OP(O)(O)=O)O[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O.[NaH].O

Computed Properties

• Exact Mass: 563.99099516g/mol
• Monoisotopic Mass: 563.99099516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 927
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 296Ų

Experimental Properties

• Color/Form: Solid powder, power
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:H2O≥ 150 mg/mL*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• Vapor Pressure: No data available

Guanosine 5'-triphosphate trisodium salt hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Guanosine 5'-triphosphate trisodium salt hydrate

Guanosine 5'-triphosphate trisodium salt hydrate (CAS No. 207300-85-4): A Comprehensive Overview

Guanosine 5'-triphosphate trisodium salt hydrate, commonly referred to by its chemical name Guanosine 5'-triphosphate trisodium salt hydrate, is a significant compound in the field of biochemistry and molecular biology. With a CAS number of CAS No. 207300-85-4, this compound has garnered attention for its diverse applications in research and therapeutic development. This detailed introduction aims to provide an in-depth understanding of its chemical properties, biological significance, and the latest research findings that highlight its potential in various scientific domains.

The molecular structure of Guanosine 5'-triphosphate trisodium salt hydrate consists of a guanine base attached to a ribose sugar, with three phosphate groups linked to the 5' position of the ribose. This triphosphate moiety contributes to its high-energy characteristics, making it a crucial intermediate in cellular processes such as DNA replication, RNA transcription, and signal transduction. The trisodium salt form enhances solubility in aqueous solutions, facilitating its use in biochemical assays and experimental applications.

One of the most compelling aspects of Guanosine 5'-triphosphate trisodium salt hydrate is its role in enzymatic reactions. It serves as a substrate for enzymes like nucleoside triphosphate kinases (NTPKs), which are essential for maintaining the cellular pool of nucleotides. Recent studies have highlighted the importance of NTPKs in regulating metabolic pathways and stress responses, underscoring the significance of Guanosine 5'-triphosphate trisodium salt hydrate in cellular homeostasis.

Moreover, Guanosine 5'-triphosphate trisodium salt hydrate has been explored for its potential applications in therapeutic interventions. Researchers have investigated its role in modulating immune responses and anti-inflammatory processes. For instance, studies have demonstrated that Guanosine 5'-triphosphate can influence the activity of immune cells by interacting with purinergic receptors, which are involved in mediating inflammatory signals. This has opened up new avenues for developing novel immunomodulatory therapies.

In the realm of molecular biology, Guanosine 5'-triphosphate trisodium salt hydrate is a valuable tool for studying gene expression and regulation. Its incorporation into RNA molecules allows researchers to track transcriptional processes and understand the dynamics of RNA synthesis. Advanced techniques such as next-generation sequencing have leveraged this compound to analyze complex transcriptomes, providing insights into gene regulatory networks and cellular responses to environmental cues.

The compound's stability and purity make it an ideal candidate for high-throughput screening assays. Pharmaceutical companies and academic laboratories utilize Guanosine 5'-triphosphate trisodium salt hydrate in drug discovery programs to identify inhibitors or activators of key enzymes involved in metabolic pathways. Its high-energy phosphate bonds also make it a suitable candidate for energy-requiring biosynthetic reactions, further enhancing its utility in synthetic biology applications.

Recent advancements in biotechnology have expanded the applications of Guanosine 5'-triphosphate trisodium salt hydrate beyond traditional biochemical research. For example, it has been employed in CRISPR-Cas9 gene editing systems to improve the efficiency of DNA targeting and modification. The compound's ability to interact with nucleic acids has been harnessed to develop novel methodologies for gene therapy and synthetic genetic circuits.

The industrial production of Guanosine 5'-triphosphate trisodium salt hydrate has also seen significant improvements, ensuring consistent quality and availability for researchers worldwide. Manufacturers have optimized synthetic routes to enhance yield and purity, making it more accessible for large-scale applications. This has fostered collaboration between academia and industry, accelerating the translation of laboratory findings into clinical trials.

Future research directions may explore the potential of Guanosine 5'-triphosphate trisodium salt hydrate in addressing complex diseases such as cancer and neurodegenerative disorders. Its ability to modulate cellular signaling pathways suggests that it could be a key player in developing targeted therapies that address underlying molecular mechanisms. Additionally, studies on its interaction with other nucleotides may uncover novel therapeutic strategies for enhancing cellular resilience against stressors.

In conclusion, Guanosine 5'-triphosphate trisodium salt hydrate (CAS No. 207300-85-4) is a multifaceted compound with far-reaching implications in biochemistry, molecular biology, and medicine. Its unique chemical properties and biological activities have positioned it as a cornerstone molecule in numerous research endeavors. As scientific understanding continues to evolve, the applications of this compound are expected to expand, offering new hope for innovative solutions in health and medicine.